Cas no 1872479-62-3 (N-ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide)

• Product Name: N-ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide
• CAS No: 1872479-62-3
• MF: C₉H₁₁F₂NO₂S
• MW: 235.250948190689
• CID: 6378238
• PubChem ID: 165524721
• Update Time: 2025-08-05

N-ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide
• 1872479-62-3
• EN300-1452790

• Inchi： 1S/C9H11F2NO2S/c1-3-12-15(13,14)9-5-7(10)6(2)4-8(9)11/h4-5,12H,3H2,1-2H3
• InChI Key： BBRGJQULZUQJKJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1F)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 235.04785609g/mol
• Monoisotopic Mass: 235.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide

Introduction to N-Ethyl-2,5-Difluoro-4-Methylbenzene-1-Sulfonamide (CAS No. 1872479-62-3)

N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1872479-62-3, belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities. The presence of fluoro and methyl substituents in its molecular structure imparts unique properties that make it a subject of intense study in medicinal chemistry.

The molecular structure of N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the 1-position, an ethyl group at the 2-position, and fluoro atoms at the 2- and 5-positions. Additionally, a methyl group is attached at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and potential biological efficacy.

In recent years, sulfonamides have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure often enhances the metabolic stability and binding affinity of these compounds towards biological targets. The study of N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide has revealed promising results in several preclinical studies, suggesting its potential as a lead compound for the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its interaction with biological targets at the molecular level. The sulfonamide moiety is known to form hydrogen bonds with polar residues in proteins, which is crucial for drug-receptor binding. The fluoro and methyl substituents further modulate these interactions by influencing the electronic distribution and steric environment around the sulfonamide group. This has led to a deeper understanding of how structural modifications can enhance drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide with high accuracy. Molecular docking studies have shown that this compound can effectively bind to various enzymes and receptors involved in critical biological pathways. For instance, it has been demonstrated that this sulfonamide exhibits strong binding affinity to certain bacterial enzymes responsible for drug resistance, making it a potential candidate for combating multidrug-resistant infections.

The synthesis of N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms into complex organic molecules with greater ease. These advancements have not only improved the synthesis of this compound but also opened new avenues for the development of other fluorinated sulfonamides with enhanced pharmacological properties.

The pharmacological profile of N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide has been thoroughly investigated in various preclinical models. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, it has demonstrated potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. These findings suggest that this sulfonamide could be developed into a novel therapeutic agent for treating inflammatory and infectious diseases.

In conclusion, N-Ethyl-2,5-difluoro-4-methylbenzene-1-sulfonamide (CAS No. 1872479-62-3) is a promising compound with unique structural features that contribute to its diverse biological activities. Its potential as a lead compound for the development of novel therapeutic agents has been highlighted by recent research findings. As our understanding of its pharmacological properties continues to grow, this sulfonamide is poised to play a significant role in future drug discovery efforts.